2-methyl-4-{5-[(2-pyridin-2-ylpyrrolidin-1-yl)carbonyl]-2-furyl}but-3-yn-2-ol

• IUPAC Name: [5-(3-hydroxy-3-methylbut-1-ynyl)furan-2-yl]-(2-pyridin-2-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C19H20N2O3/c1-19(2,23)11-10-14-8-9-17(24-14)18(22)21-13-5-7-16(21)15-6-3-4-12-20-15/h3-4,6,8-9,12,16,23H,5,7,13H2,1-2H3
• InChI Key: ZCGKLEPQNDEBDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(O1)C(=O)N2CCCC2C3=CC=CC=N3)O
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

2-methyl-4-{5-[(2-pyridin-2-ylpyrrolidin-1-yl)carbonyl]-2-furyl}but-3-yn-2-ol is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methyl-4-{5-[(2-pyridin-2-ylpyrrolidin-1-yl)carbonyl]-2-furyl}but-3-yn-2-ol is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to reduce inflammation by inhibiting the production of certain cytokines.
Biochemical and Physiological Effects:
2-methyl-4-{5-[(2-pyridin-2-ylpyrrolidin-1-yl)carbonyl]-2-furyl}but-3-yn-2-ol has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in animal models. It has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-4-{5-[(2-pyridin-2-ylpyrrolidin-1-yl)carbonyl]-2-furyl}but-3-yn-2-ol in lab experiments is its potential to be used as a therapeutic agent for various diseases. However, one of the limitations of using this compound is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for the research of 2-methyl-4-{5-[(2-pyridin-2-ylpyrrolidin-1-yl)carbonyl]-2-furyl}but-3-yn-2-ol. One direction is to further investigate its potential as a therapeutic agent for various diseases. Another direction is to study its mechanism of action in more detail to gain a better understanding of how it works. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Scientific Research Applications

2-methyl-4-{5-[(2-pyridin-2-ylpyrrolidin-1-yl)carbonyl]-2-furyl}but-3-yn-2-ol has potential applications in various fields of scientific research. It has been studied for its anti-tumor and anti-inflammatory properties. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.